Cas no 1509080-46-9 (2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid
• CAS No: 1509080-46-9
• MF: C₁₆H₁₂F₃NO₄
• MW: 339.265995025635
• CID: 5170806
• PubChem ID: 79530109
• Update Time: 2025-08-05

2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-4-(trifluoromethyl)-
• 2-(((Benzyloxy)carbonyl)amino)-4-(trifluoromethyl)benzoic acid
• 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C16H12F3NO4/c17-16(18,19)11-6-7-12(14(21)22)13(8-11)20-15(23)24-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,23)(H,21,22)
• InChI Key： JMTPXRJPIJUFMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(F)(F)F)C=C1NC(OCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid (CAS No. 1509080-46-9)

2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid (CAS No. 1509080-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxy carbonylamino and trifluoromethyl functional groups, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and development.

The growing interest in trifluoromethylated compounds stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently search for "CAS 1509080-46-9 applications" or "synthesis of trifluoromethyl benzoic acid derivatives," reflecting the compound's relevance in cutting-edge scientific endeavors. Its role in the development of small-molecule inhibitors and protease-targeted therapies has been particularly noteworthy.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid is often employed in peptide coupling reactions and as a precursor for N-protected amino acids. The benzyloxy carbonyl (Cbz) group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses. This attribute aligns with the increasing demand for "green chemistry alternatives" and "sustainable synthetic routes," as the compound facilitates efficient transformations with minimal byproducts.

In the context of drug discovery, the trifluoromethyl group in this compound contributes to improved lipophilicity and membrane permeability—properties highly sought after in the design of CNS-active drugs and anti-inflammatory agents. Recent publications highlighting "fluorine in drug design" and "trifluoromethylated building blocks" underscore the importance of this structural motif. The compound's versatility is further demonstrated by its potential applications in crop protection chemicals, where its derivatives exhibit enhanced pesticidal activity.

Quality control and analytical characterization of CAS 1509080-46-9 typically involve advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade materials. The rising popularity of searches like "analytical methods for benzoic acid derivatives" reflects the industry's focus on quality assurance in fine chemical production.

The commercial availability of 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid has expanded significantly, with suppliers offering both research quantities and bulk-scale production. This accessibility supports its growing adoption in academic and industrial laboratories worldwide. Market trends indicate increasing inquiries about "custom synthesis of fluorinated intermediates" and "scalable routes to Cbz-protected compounds," positioning this chemical as a valuable asset in contract research organizations.

Environmental and regulatory considerations surrounding fluorinated organic compounds have prompted investigations into the biodegradation pathways of derivatives like 1509080-46-9. While the compound itself shows appropriate stability for research applications, the pharmaceutical industry's shift toward "environmentally friendly fluorination methods" has influenced synthetic approaches to such molecules. This aligns with broader sustainability initiatives in chemical manufacturing.

Future research directions for 2-{(benzyloxy)carbonylamino}-4-(trifluoromethyl)benzoic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's dual functionality makes it particularly attractive for creating targeted drug delivery systems, a rapidly growing field in precision medicine. Emerging search terms like "multifunctional pharmaceutical intermediates" and "smart linker chemistry" suggest expanding applications for this versatile building block.